Prostaglandin Receptor Antagonist
  • BAY-1316957
    BAY-1316957
    • Cat. No.:
    • B605924
    • CAS No.:
    • 1613264-40-6
    • Molecular Formula:
    • C27H27N3O3
    • Molecular Weight:
    • 441.531
    Description
    BAY-1316957 is a highly potent, selective, orally available human prostaglandin E2 receptor subtype 4 (hEP4-R) antagonist (IC50= 15.3 nM ) with excellent drug metabolism and pharmacokinetics properties. Notably...
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  • LAS191859
    LAS191859
    • Cat. No.:
    • B608470
    • CAS No.:
    • Molecular Formula:
    • C24H24F3N3O3
    • Molecular Weight:
    • 459.5 g/mol
    Description
    LAS191859 is a potent antagonist of CRTH2/DP2 with IC50 values of 9.58, 14, 15.5, and 7.6 nM for recombinant human, rat, mouse, and guinea pig CRTH2/DP2 receptors, respectively. It is selective for CRTH2/DP2 ove...
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  • EP3 antagonist 2
    EP3 antagonist 2
    • Cat. No.:
    • B610008
    • CAS No.:
    • Molecular Formula:
    • C21H21N3O2
    • Molecular Weight:
    • 347.4 g/mol
    Description
    PF-06748962 is a potent and selective lactam-based prostaglandin EP3 receptor antagonist.
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  • MF266-1
    MF266-1
    • Cat. No.:
    • B1676550
    • CAS No.:
    • Molecular Formula:
    • C24H17ClF3NO3S
    • Molecular Weight:
    • 491.9 g/mol
    Description
    MF266-1 is a selective E prostanoid receptor 4 antagonist. It relieves joint inflammation and pain in rodent models of rheumatoid and osteoarthritis.
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  • Qav-680
    Qav-680
    • Cat. No.:
    • B1677051
    • CAS No.:
    • 872365-16-7
    • Molecular Formula:
    • C18H18N2O4S
    • Molecular Weight:
    • 358.4 g/mol
    Description
    QAV680 has been used in trials studying the treatment of Asthma, Allergic Rhinitis, and Seasonal Allergic Rhinitis.
    QAV680 is a small molecule drug with a maximum clinical trial phase of II (across all indica...
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  • Seratrodast
    Seratrodast
    • Cat. No.:
    • B1681632
    • CAS No.:
    • 112665-43-7
    • Molecular Formula:
    • C22H26O4
    • Molecular Weight:
    • 354.4 g/mol
    Description
    Seratrodast is an organic molecular entity.
    Seratrodast (INN) is a thromboxane receptor antagonist used primarily in the treatment of asthma.
    SERATRODAST is a small molecule drug with a maximum clinical tr...
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  • (R)-Vorbipiprant
    (R)-Vorbipiprant
    • Cat. No.:
    • B10787054
    • CAS No.:
    • 2502965-92-4
    • Molecular Formula:
    • C26H27F3N2O3
    • Molecular Weight:
    • 472.5 g/mol
    Description
    CR6086 is under investigation in clinical trial NCT03163966 (A Study of the EP4 Antagonist CR6086 in Combination With Methotrexate, in Dmard-naïve Patients With Early Rheumatoid Arthritis)....
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  • EP4-IN-1
    EP4-IN-1
    • Cat. No.:
    • B12396259
    • CAS No.:
    • Molecular Formula:
    • C27H24N2O4
    • Molecular Weight:
    • 440.5 g/mol
    Description
    EP4-IN-1 is a useful research compound. Its molecular formula is C27H24N2O4 and its molecular weight is 440.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality EP4-IN-1 suitable for many resea...
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  • Z-335 sodium
    Z-335 sodium
    • Cat. No.:
    • B15569092
    • CAS No.:
    • Molecular Formula:
    • C18H18ClNNaO4S
    • Molecular Weight:
    • 402.8 g/mol
    Description
    Z-335 sodium is a useful research compound. Its molecular formula is C18H18ClNNaO4S and its molecular weight is 402.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Z-335 sodium suitable fo...
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  • AL-3138
    AL-3138
    • Cat. No.:
    • B15570684
    • CAS No.:
    • Molecular Formula:
    • C20H33FO4
    • Molecular Weight:
    • 356.5 g/mol
    Description
    AL-3138 is a useful research compound. Its molecular formula is C20H33FO4 and its molecular weight is 356.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AL-3138 suitable for many research...
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